![molecular formula C19H18N4O2 B1240875 ethyl (3E)-3-phenyl-3-(quinazolin-4-ylhydrazinylidene)propanoate](/img/structure/B1240875.png)
ethyl (3E)-3-phenyl-3-(quinazolin-4-ylhydrazinylidene)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-phenyl-3-(4-quinazolinylhydrazinylidene)propanoic acid ethyl ester is a member of quinazolines.
Scientific Research Applications
Synthesis and Antineoplastic Properties Ethyl (3E)-3-phenyl-3-(quinazolin-4-ylhydrazinylidene)propanoate has been explored for its role in the synthesis of various quinazolinone derivatives, which have shown potential antineoplastic (anti-cancer) properties. One study reported the synthesis of 3-substituted 5,5-dimethylbenzo[h]quinazolin-4(3H)-ones, which were found to have antineoplastic properties upon evaluation (Markosyan et al., 2014).
Synthesis of Analgesic and Anti-inflammatory Agents Research has also delved into the synthesis of quinazolinone derivatives for potential use as analgesic and anti-inflammatory agents. For example, a study focused on synthesizing a series of 3-(4-ethylphenyl)-2-substituted amino-3H-quinazolin-4-ones, investigating their analgesic, anti-inflammatory, and ulcerogenic index activities (Alagarsamy et al., 2008).
Anti-Monoamine Oxidase Properties Another area of interest is the investigation of the compounds' effects on brain monoamine oxidase (MAO) activity. Research involving the synthesis of various quinazolinone derivatives has examined their impact on MAO, with some compounds demonstrating the ability to inhibit 5-HT deamination, indicating potential for therapeutic applications (Markosyan et al., 2008).
Corrosion Inhibition Outside of biomedical applications, this compound derivatives have been studied for their role in corrosion inhibition. For instance, certain quinazolin-4(3H)-one derivatives have been shown to be effective corrosion inhibitors for mild steel in acidic conditions, providing a new approach in corrosion prevention (Chen et al., 2021).
properties
Molecular Formula |
C19H18N4O2 |
---|---|
Molecular Weight |
334.4 g/mol |
IUPAC Name |
ethyl (3E)-3-phenyl-3-(quinazolin-4-ylhydrazinylidene)propanoate |
InChI |
InChI=1S/C19H18N4O2/c1-2-25-18(24)12-17(14-8-4-3-5-9-14)22-23-19-15-10-6-7-11-16(15)20-13-21-19/h3-11,13H,2,12H2,1H3,(H,20,21,23)/b22-17+ |
InChI Key |
LUPPDGTURPREON-OQKWZONESA-N |
Isomeric SMILES |
CCOC(=O)C/C(=N\NC1=NC=NC2=CC=CC=C21)/C3=CC=CC=C3 |
SMILES |
CCOC(=O)CC(=NNC1=NC=NC2=CC=CC=C21)C3=CC=CC=C3 |
Canonical SMILES |
CCOC(=O)CC(=NNC1=NC=NC2=CC=CC=C21)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.